N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C20H22N2O3S2/c1-22(2)18(17-13-26-20-6-4-3-5-16(17)20)12-21-27(23,24)15-7-8-19-14(11-15)9-10-25-19/h3-8,11,13,18,21H,9-10,12H2,1-2H3
• InChI Key: AJSMVFBKVHEWBC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=CC2=C(C=C1)OCC2)C3=CSC4=CC=CC=C43
• Molecular Formula: C20H22N2O3S2
• Molecular Weight: 402.5 g/mol
• CAS No.: 2034300-49-5

Description

N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C20H22N2O3S2 and its molecular weight is 402.53. The purity is usually 95%.
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Scientific Research Applications

Ocular Hypotensive Activity

Research into benzo[b]thiophene derivatives has demonstrated their potential utility as inhibitors of ocular carbonic anhydrase, which is useful in treating glaucoma. Compounds such as 6-hydroxybenzo[b]thiophene-2-sulfonamide and its acetate ester have been identified as potent ocular hypotensive agents, indicating their significance in clinical evaluation for glaucoma treatment (Graham et al., 1989).

Fluorescent Probe Design for Thiophenols Discrimination

The development of a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols highlights the chemical versatility and application of sulfonamide derivatives. This probe, incorporating a sulfonamide bond, shows high selectivity and sensitivity, with successful application in detecting thiophenols in water samples, demonstrating the compound's potential in environmental and biological sciences (Wang et al., 2012).

Antimicrobial and Anticancer Applications

Sulfonamide derivatives, including those with benzo[b]thiophene structures, have been explored for their biological activities. These compounds have shown to possess antimicrobial, antidiabetic, anticancer, and diuretic properties. Their role as chemotherapeutic agents, despite the development of resistance, underscores the ongoing investigation into new sulfonamide derivatives for their potential therapeutic applications (Rehman et al., 2019).

Enzyme Inhibition and Antibacterial Properties

Research into ethylated sulfonamides with a 1,4-benzodioxane moiety has explored their enzyme inhibition capabilities and antibacterial properties. These studies show that such compounds can serve as good inhibitors of lipoxygenase and moderate inhibitors of various enzymes, while also exhibiting antibacterial activity. This illustrates the chemical diversity and biological relevance of sulfonamide derivatives in pharmaceutical applications (Irshad et al., 2016).